Cas no 477852-15-6 (4-({3-Methoxy-5-oxo-2(5H)-furanylidenmethyl}amino)benzenecarboxylic acid)

• Product Name: 4-({3-Methoxy-5-oxo-2(5H)-furanylidenmethyl}amino)benzenecarboxylic acid
• CAS No: 477852-15-6
• CID: 3028471
• Update Time: 2025-06-14

4-({3-Methoxy-5-oxo-2(5H)-furanylidenmethyl}amino)benzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(([3-METHOXY-5-OXO-2(5H)-FURANYLIDEN]METHYL)AMINO)BENZENECARBOXYLIC ACID
• 4-({3-Methoxy-5-oxo-2(5H)-furanylidenmethyl}amino)benzenecarboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-({3-Methoxy-5-oxo-2(5H)-furanylidenmethyl}amino)benzenecarboxylic acid

Research Brief on 4-({3-Methoxy-5-oxo-2(5H)-furanylidenmethyl}amino)benzenecarboxylic acid (CAS: 477852-15-6)

The compound 4-({3-Methoxy-5-oxo-2(5H)-furanylidenmethyl}amino)benzenecarboxylic acid (CAS: 477852-15-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furanone and benzoic acid moieties, exhibits promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings from the latest research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that 4-({3-Methoxy-5-oxo-2(5H)-furanylidenmethyl}amino)benzenecarboxylic acid effectively inhibits the activity of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Furthermore, molecular docking studies have revealed its high affinity for certain kinase targets, which are often dysregulated in cancer cells.

In addition to its biological activities, recent advancements in the synthesis of 4-({3-Methoxy-5-oxo-2(5H)-furanylidenmethyl}amino)benzenecarboxylic acid have been reported. Researchers have developed more efficient and scalable synthetic routes, reducing the number of steps and improving overall yields. These improvements are critical for facilitating further preclinical and clinical studies, as they ensure a reliable supply of the compound for extensive testing.

Another area of interest is the compound's pharmacokinetic properties. Preliminary studies in animal models have shown favorable absorption and distribution profiles, with minimal toxicity observed at therapeutic doses. These findings underscore the compound's potential as a viable candidate for drug development. However, further studies are needed to fully characterize its metabolism and excretion pathways, as well as to assess its long-term safety.

Looking ahead, researchers are exploring the possibility of structural modifications to enhance the compound's efficacy and selectivity. By introducing various substituents to the furanone or benzoic acid moieties, scientists aim to optimize its interaction with target proteins and improve its therapeutic index. Such efforts are expected to yield derivatives with superior pharmacological properties, paving the way for the development of next-generation therapeutics.

In conclusion, 4-({3-Methoxy-5-oxo-2(5H)-furanylidenmethyl}amino)benzenecarboxylic acid (CAS: 477852-15-6) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Its unique chemical structure, combined with its demonstrated biological activities and favorable pharmacokinetic properties, makes it a compelling subject for ongoing and future research. Continued exploration of its therapeutic potential and optimization of its synthetic and pharmacological profiles will be crucial for translating these findings into clinical applications.